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Compound of Interest

Compound Name: 3-Cyanopropanoic acid

CAS No.: 16051-87-9

Cat. No.: B096844

Get Quote

This guide provides essential, immediate safety and logistical information for the handling and

disposal of 3-Cyanopropanoic acid (CAS 16051-87-9). Designed for researchers, scientists,

and drug development professionals, this document offers procedural, step-by-step guidance to

ensure the safe and effective use of this compound in a laboratory setting. Our commitment is

to furnish you with value beyond the product, establishing a foundation of deep trust through

scientifically grounded safety protocols.

Immediate Safety Overview: Understanding the
Risks
3-Cyanopropanoic acid is a solid organic compound utilized in various chemical syntheses,

including the production of pharmaceuticals and agrochemicals.[1] While it offers significant

utility, it is imperative to recognize and mitigate its associated hazards. The primary risks

involve irritation to the eyes, skin, and respiratory system.

Hazard Identification and Classification:
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following classifications for 3-Cyanopropanoic acid:

Hazard Class Hazard Statement Pictogram Signal Word

Serious Eye

Damage/Eye Irritation

H319: Causes serious

eye irritation[1][2][3]
Warning[1][2]

Skin

Corrosion/Irritation

H315: Causes skin

irritation
Warning[2]

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

H335: May cause

respiratory irritation[4]
Warning[2]

Some sources also indicate that related cyanopropanoic acid isomers can be harmful if

swallowed, in contact with skin, or if inhaled.[5] Given the presence of the nitrile group and its

acidic nature, it is prudent to handle this chemical with a high degree of caution, assuming the

potential for these additional hazards.

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of PPE are critical to minimizing exposure risk. The following

table outlines the minimum required PPE for handling 3-Cyanopropanoic acid.
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Body Part Required PPE
Rationale and Best
Practices

Eyes/Face

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a risk of splashing or

when handling larger

quantities.[6][7]

Protects against direct contact

with the solid or solutions,

which can cause serious eye

irritation.[1][2][3]

Hands

Chemical-resistant nitrile

gloves.[6] Consider double-

gloving for enhanced

protection.[6]

Nitrile gloves offer good

resistance to a range of

chemicals, including acids and

organic compounds.[8][9]

Always inspect gloves for tears

or holes before use.[6]

Body
A fully buttoned laboratory

coat.[6]

Protects skin and personal

clothing from accidental spills

and contamination.

Feet Closed-toe shoes.[7]

Prevents exposure from spills

and protects against dropped

objects.

PPE Donning and Doffing Workflow
Proper procedure for putting on and taking off PPE is essential to prevent cross-contamination.
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Donning (Putting On) PPE

Doffing (Taking Off) PPE

1. Lab Coat 2. Goggles/Face Shield 3. Gloves

1. Gloves 2. Goggles/Face Shield 3. Lab Coat

Waste Generation

Waste Collection

Contaminated Solids
(Gloves, Paper Towels)

Labeled Solid
Hazardous Waste Bin

Aqueous & Organic Solutions

Labeled Liquid
Hazardous Waste Container

Contaminated Sharps

Puncture-Proof
Sharps Container

Environmental Health & Safety (EH&S) Pickup

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of 3-Cyanopropanoic acid waste.

General Disposal Guidelines:

Always keep waste containers closed when not in use. * Never dispose of 3-
Cyanopropanoic acid down the drain. [10]* Ensure all waste containers are clearly and

accurately labeled with their contents.

Follow your institution's specific guidelines for hazardous waste pickup and disposal.
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By adhering to these safety and handling protocols, you can effectively mitigate the risks

associated with 3-Cyanopropanoic acid and ensure a safe laboratory environment for yourself

and your colleagues.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. [11]Seek immediate

medical attention. [11]

Skin Contact

Remove contaminated clothing and flush skin

with plenty of water for at least 15 minutes.

[12]Seek medical attention if irritation develops

or persists.

Inhalation

Move the affected person to fresh air. [11]If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. [11]Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. [13]If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill Response:

For small spills, absorb the material with an inert
absorbent such as vermiculite, dry sand, or
earth and place it into a suitable, closed
container for disposal. [13]For larger spills,

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b096844/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-3-cyanopropanoic-acid
https://www.workplacesafetynorth.ca/sites/default/files/2024-02/Cyanide_Information_Pamphlet-Final-QR-WSN-2024-02-08.pdf
https://www.workplacesafetynorth.ca/sites/default/files/2024-02/Cyanide_Information_Pamphlet-Final-QR-WSN-2024-02-08.pdf
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://www.workplacesafetynorth.ca/sites/default/files/2024-02/Cyanide_Information_Pamphlet-Final-QR-WSN-2024-02-08.pdf
https://www.workplacesafetynorth.ca/sites/default/files/2024-02/Cyanide_Information_Pamphlet-Final-QR-WSN-2024-02-08.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096844?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


evacuate the area and contact your institution's
Environmental Health & Safety (EH&S)
department. [12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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